Cas no 1803793-53-4 (Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate)
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate
-
- Inchi: 1S/C10H6F3NO4/c1-17-9(16)8-5(4-14)2-6(15)3-7(8)18-10(11,12)13/h2-3,15H,1H3
- InChI Key: UEXSQXHOMLQUDS-UHFFFAOYSA-N
- SMILES: FC(OC1C=C(C=C(C#N)C=1C(=O)OC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 362
- XLogP3: 2.3
- Topological Polar Surface Area: 79.6
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015012445-250mg |
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate |
1803793-53-4 | 97% | 250mg |
494.40 USD | 2021-05-31 | |
| Alichem | A015012445-500mg |
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate |
1803793-53-4 | 97% | 500mg |
863.90 USD | 2021-05-31 | |
| Alichem | A015012445-1g |
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate |
1803793-53-4 | 97% | 1g |
1,564.50 USD | 2021-05-31 |
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
Additional information on Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate (CAS No. 1803793-53-4): A Comprehensive Overview
Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate, identified by its CAS number 1803793-53-4, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its cyano, hydroxy, and trifluoromethoxy substituents, exhibits a unique structural framework that makes it a valuable intermediate in the development of various therapeutic agents. The presence of these functional groups imparts distinct chemical properties, enabling diverse applications in medicinal chemistry and synthetic organic chemistry.
The compound's structure is derived from benzoic acid, with modifications that enhance its reactivity and biological activity. The cyano group at the 2-position introduces a polar character, while the hydroxy group at the 4-position and the trifluoromethoxy group at the 6-position contribute to its solubility and metabolic stability. These features make Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate a versatile building block for synthesizing more complex molecules.
In recent years, there has been growing interest in the development of novel compounds with anti-inflammatory, anticancer, and antimicrobial properties. Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate has emerged as a key intermediate in several synthetic pathways aimed at creating such agents. For instance, researchers have utilized this compound to develop derivatives with enhanced binding affinity to biological targets, leading to improved pharmacological efficacy.
One of the most notable applications of Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate is in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By modifying the structure of Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate, scientists have been able to develop potent inhibitors that selectively target specific kinases, thereby reducing side effects and improving patient outcomes.
The trifluoromethoxy group is particularly noteworthy for its ability to enhance metabolic stability and binding affinity. This substituent is frequently employed in drug design due to its ability to increase lipophilicity while maintaining water solubility. As a result, compounds incorporating this moiety often exhibit improved pharmacokinetic profiles.
Recent studies have also explored the use of Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate in the development of photodynamic therapy agents. Photodynamic therapy (PDT) involves the use of light-sensitive compounds that, when activated by light, produce reactive oxygen species that can damage targeted cells. The unique electronic properties of Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate make it an attractive candidate for such applications, as it can be tailored to absorb specific wavelengths of light and generate high yields of reactive species.
The cyano group in Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate also plays a significant role in its reactivity. This functional group can undergo various transformations, including reduction to an amine or hydrolysis to a carboxylic acid. These reactions make it possible to further modify the structure of the compound, enabling the synthesis of a wide range of derivatives with different biological activities.
In conclusion, Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate (CAS No. 1803793-53-4) is a multifaceted compound with numerous applications in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing drugs with anti-inflammatory, anticancer, and antimicrobial properties. As research continues to uncover new therapeutic targets and synthetic strategies, the importance of this compound is likely to grow even further.
1803793-53-4 (Methyl 2-cyano-4-hydroxy-6-(trifluoromethoxy)benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)